Cas no 279238-12-9 (4-hydroxypiperidine-1-carboxamide)

• Product Name: 4-hydroxypiperidine-1-carboxamide
• CAS No: 279238-12-9
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 248225
• PubChem ID: 21474963
• Update Time: 2025-10-29

4-hydroxypiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxamide,4-hydroxy-
• 1-Piperidinecarboxamide,4-hydroxy-(9CI)
• 4-Hydroxy-1-piperidinecarboxamide
• CS-0253176
• 4-hydroxypiperidine-1-carboxamide
• AT22996
• SCHEMBL4599189
• FT-0741180
• EN300-62646
• Z198194442
• 279238-12-9
• SB42757
• AKOS009096055

• Inchi： 1S/C6H12N2O2/c7-6(10)8-3-1-5(9)2-4-8/h5,9H,1-4H2,(H2,7,10)
• InChI Key： RUBROIIGKQNJPQ-UHFFFAOYSA-N
• SMILES： OC1CCN(C(N)=O)CC1

Computed Properties

• Exact Mass: 144.08996
• Monoisotopic Mass: 144.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6A^2
• XLogP3: -1

Experimental Properties

• PSA: 66.56
• LogP: -0.02650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 4-hydroxypiperidine-1-carboxamide

4-Hydroxypiperidine-1-carboxamide (CAS 279238-12-9): A Versatile Building Block in Medicinal Chemistry

4-Hydroxypiperidine-1-carboxamide (CAS 279238-12-9) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical research and drug development. This piperidine derivative serves as a crucial pharmacophore in many biologically active molecules, particularly in the design of central nervous system (CNS) drugs and enzyme inhibitors.

The molecular structure of 4-hydroxypiperidine-1-carboxamide features both a hydroxyl group and a carboxamide functionality on the piperidine ring, making it an excellent hydrogen bond donor and acceptor. This unique property enhances its ability to interact with biological targets, which explains its frequent appearance in drug discovery programs. Recent studies highlight its importance in developing neuroprotective agents and cognitive enhancers, addressing growing concerns about neurodegenerative diseases.

In synthetic chemistry, 4-hydroxypiperidine-1-carboxamide serves as a versatile building block for creating more complex molecules. Its applications extend to the development of kinase inhibitors, which are currently a hot topic in cancer research. The compound's stability and solubility profile make it particularly suitable for medicinal chemistry optimization, answering the pharmaceutical industry's need for bioavailable drug candidates.

The growing interest in 4-hydroxypiperidine-1-carboxamide derivatives reflects broader trends in drug discovery, where researchers increasingly focus on small molecule therapeutics with improved blood-brain barrier penetration. This aligns with current searches for treatments targeting Alzheimer's disease and Parkinson's disease, making the compound particularly relevant to today's medical challenges.

From a commercial perspective, CAS 279238-12-9 has seen steady demand from pharmaceutical companies and contract research organizations. The compound's role in developing next-generation therapeutics ensures its continued importance in the chemical marketplace. Suppliers typically offer high-purity 4-hydroxypiperidine-1-carboxamide with detailed analytical certificates to meet strict industry standards.

Recent advances in structure-activity relationship (SAR) studies have further highlighted the potential of 4-hydroxypiperidine-1-carboxamide scaffolds. Researchers are particularly interested in how modifications to this core structure can influence drug potency and selectivity, addressing common questions about molecular optimization in drug design forums.

The synthesis of 4-hydroxypiperidine-1-carboxamide typically involves multi-step organic reactions starting from commercially available piperidine derivatives. Process chemists have developed various routes to optimize yield and purity, responding to industry needs for cost-effective production methods. These synthetic approaches are frequently discussed in medicinal chemistry publications and patent literature.

Quality control of CAS 279238-12-9 requires advanced analytical techniques including HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent requirements for pharmaceutical intermediates, addressing common concerns about chemical purity in research applications.

Looking forward, the applications of 4-hydroxypiperidine-1-carboxamide are expected to expand into new therapeutic areas. Its potential in developing anti-inflammatory agents and metabolic disorder treatments is currently under investigation, aligning with growing health concerns worldwide. The compound's versatility ensures it will remain a key intermediate in drug discovery pipelines for years to come.

For researchers working with piperidine-based compounds, understanding the properties and applications of 4-hydroxypiperidine-1-carboxamide is essential. Its balanced lipophilicity profile and hydrogen bonding capacity make it particularly valuable in addressing current challenges in drug bioavailability and target engagement.

The storage and handling of CAS 279238-12-9 follow standard protocols for organic compounds. Proper storage conditions ensure the material maintains its stability and purity, which is crucial for reproducible research results. These practical considerations are frequently searched by laboratory professionals working with this compound.

In conclusion, 4-hydroxypiperidine-1-carboxamide (CAS 279238-12-9) represents an important tool in modern medicinal chemistry. Its structural features and synthetic versatility continue to make it valuable for addressing current therapeutic challenges, particularly in neurological and oncological research. As drug discovery evolves, this compound will likely play an even greater role in developing innovative treatments.